Cas no 66898-99-5 (3,3-dichloro-2-Pyrrolidinone)

• Product Name: 3,3-dichloro-2-Pyrrolidinone
• CAS No: 66898-99-5
• MF: C₄H₅Cl₂NO
• MW: 153.994599103928
• CID: 1115706
• PubChem ID: 12416397
• Update Time: 2025-04-20

3,3-dichloro-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 3,3-dichloro-2-Pyrrolidinone
• 2-Pyrrolidinone, 3,3-dichloro-
• 66898-99-5
• DTXSID401305601

• Inchi： 1S/C4H5Cl2NO/c5-4(6)1-2-7-3(4)8/h1-2H2,(H,7,8)
• InChI Key： IBMYGKWJJPYKFY-UHFFFAOYSA-N
• SMILES： ClC1(C(NCC1)=O)Cl

Computed Properties

• Exact Mass: 152.9748192g/mol
• Monoisotopic Mass: 152.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų